Cas no 1719-83-1 (Bicyclo2.2.2oct-7-ene-2,3,5,6-tetracarboxylic Dianhydride)

Bicyclo[2.2.2]oct-7-ene-2,3,5,6-tetracarboxylic dianhydride is a high-purity, thermally stable cyclic anhydride used primarily as a reactive intermediate in polymer synthesis. Its rigid bicyclic structure contributes to enhanced mechanical and thermal properties in polyimides and other high-performance polymers. The compound exhibits excellent solubility in polar aprotic solvents, facilitating its incorporation into advanced resin systems. Its tetracarboxylic functionality allows for crosslinking, improving dimensional stability and chemical resistance in cured materials. This dianhydride is particularly valued in electronics and aerospace applications, where high-temperature stability and low dielectric constants are critical. Proper handling under inert conditions is recommended due to its moisture sensitivity.
Bicyclo2.2.2oct-7-ene-2,3,5,6-tetracarboxylic Dianhydride structure
1719-83-1 structure
Product Name:Bicyclo2.2.2oct-7-ene-2,3,5,6-tetracarboxylic Dianhydride
CAS No:1719-83-1
MF:C12H8O6
MW:248.1883
MDL:MFCD00082228
CID:41876
PubChem ID:87564249
Update Time:2025-10-23

Bicyclo2.2.2oct-7-ene-2,3,5,6-tetracarboxylic Dianhydride Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.2]oct-7-ene-2,3,5,6-tetracarboxylic dianhydride
    • Bicyclo(2.2.2)oct-7-ene-2,3,5,6-tetracarboxylic acid dianhydride
    • bicyclo(2.2.2)oct-7-ene-2,3:5,6-tetracarboxylic dianhydride
    • Bicyclooctenetetracarboxylicaciddianhydride
    • Bicyclo[2.2.2]oct-7-ene-2,3:5,6-tetracarboxylic acid 2,3:5,6-dianhydride
    • Bicyclo[2.2.2]oct-7-ene-2,3,5,6-tetracarboxylic acid dianhydride
    • Bicyclo[2.2.2]oct-7-ene-2,3,5,6-tetracarboxylic Dianhydride (purified by sublimation)
    • 4,4a,8,8a-Tetrahydro-4,8-ethenobenzo-[1,2-c:4,5-c']difuran-1,3,5,7(3aH,7aH)-tetraone
    • 4,4a,8,8a-Tetrahydro-4,8-ethenobenzo[1,2-c:4,5-c']difuran-1,3,5,7(3aH,7aH)-tetraone
    • 4,8-Etheno-1H,3H-benzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone, 3a,4,4a,7a,8,8a-hexahydro-
    • Bicyclo[2.2.2]-7-octene-2,3,5,6-tetracarboxylic acid dianhydride
    • XLOGCGOPKPCECW-UHFFFAOYSA-N
    • Bicyclo(2.2.2)oct-7-ene-2,3:5,6-tetracarboxylic
    • Bicyclo[2.2.2]-7-octene-2,3,5,6-tetracarboxylic dianhydride
    • B4261
    • AS-73953
    • CS-W014110
    • 4,10-dioxatetracyclo[5.5.2.02,6.08,12]tetradec-13-ene-3,5,9,11-tetrone
    • 4,10-DIOXATETRACYCLO[5.5.2.0(2),?.0?,(1)(2)]TETRADEC-13-ENE-3,5,9,11-TETRONE
    • EINECS 217-009-2
    • DTXSID30938064
    • SCHEMBL671860
    • B1317
    • AKOS025213465
    • NS00047035
    • D89063
    • 1719-83-1
    • AKOS008969288
    • Hexahydro-1H,3H-4,8-ethenobenzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone
    • Bicyclo[2.2.2]oct-7-ene-2,3,5,6-tetracarboxylic dianhydride, 99%
    • Bicyclo2.2.2oct-7-ene-2,3,5,6-tetracarboxylic Dianhydride
    • MDL： MFCD00082228
    • Inchi： 1S/C12H8O6/c13-9-5-3-1-2-4(7(5)11(15)17-9)8-6(3)10(14)18-12(8)16/h1-8H
    • InChI Key： XLOGCGOPKPCECW-UHFFFAOYSA-N
    • SMILES： O1C(C2([H])C([H])(C1=O)C1([H])C([H])=C([H])C2([H])C2([H])C(=O)OC(C12[H])=O)=O
    • BRN： 294213

Computed Properties

  • Exact Mass: 248.03200
  • Monoisotopic Mass: 248.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.5
  • Topological Polar Surface Area: 86.7

Experimental Properties

  • Color/Form: White powder
  • Density: 1.4501 (rough estimate)
  • Melting Point: 382°C(lit.)
  • Boiling Point: 351.26°C (rough estimate)
  • Flash Point: 250.7 °C
  • Refractive Index: 1.6000 (estimate)
  • Water Partition Coefficient: Soluble in water
  • PSA: 86.74000
  • LogP: -0.56620
  • Solubility: Not determined
  • Sensitiveness: Moisture Sensitive

Bicyclo2.2.2oct-7-ene-2,3,5,6-tetracarboxylic Dianhydride Security Information

Bicyclo2.2.2oct-7-ene-2,3,5,6-tetracarboxylic Dianhydride Customs Data

  • HS CODE：2932190090
  • Customs Data：

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Bicyclo2.2.2oct-7-ene-2,3,5,6-tetracarboxylic Dianhydride Pricemore >>

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